Cas no 1217871-08-3 (Geldanamycin, (2ξ,4ξ,6ξ,7ξ,8ξ,10ξ,11ξ,12ξ,14ξ)-)

Geldanamycin, (2ξ,4ξ,6ξ,7ξ,8ξ,10ξ,11ξ,12ξ,14ξ)-, is a naturally occurring benzoquinone ansamycin antibiotic derived from Streptomyces hygroscopicus. It functions as a potent heat shock protein 90 (Hsp90) inhibitor, disrupting the chaperone's role in stabilizing oncogenic client proteins, making it valuable in cancer research. The compound exhibits high binding affinity to Hsp90's ATP-binding pocket, inducing proteasomal degradation of client proteins. Its stereochemistry, denoted by the ξ-configuration, influences its biological activity and stability. Geldanamycin is widely used in biochemical and pharmacological studies to investigate Hsp90-dependent pathways, offering insights into targeted therapies for malignancies and neurodegenerative diseases. Its structural complexity underscores its utility as a tool compound in mechanistic research.

Geldanamycin, (2ξ,4ξ,6ξ,7ξ,8ξ,10ξ,11ξ,12ξ,14ξ)- structure

1217871-08-3 structure

Product Name:Geldanamycin, (2ξ,4ξ,6ξ,7ξ,8ξ,10ξ,11ξ,12ξ,14ξ)-

CAS No:1217871-08-3

MF:C₂₉H₄₀N₂O₉

MW:560.635909080505

CID:5240971

Update Time:2025-11-02

Geldanamycin, (2ξ,4ξ,6ξ,7ξ,8ξ,10ξ,11ξ,12ξ,14ξ)- Chemical and Physical Properties

Names and Identifiers

- CID 5353642
- Geldanamycin, (2ξ,4ξ,6ξ,7ξ,8ξ,10ξ,11ξ,12ξ,14ξ)-
- Inchi： 1S/C29H40N2O9/c1-15-11-19-25(34)20(14-21(32)27(19)39-7)31-28(35)16(2)9-8-10-22(37-5)26(40-29(30)36)18(4)13-17(3)24(33)23(12-15)38-6/h8-10,13-15,17,22-24,26,33H,11-12H2,1-7H3,(H2,30,36)(H,31,35)/b10-8-,16-9-,18-13-
- InChI Key： QTQAWLPCGQOSGP-JEGRRAKVSA-N
- SMILES： O(C)C1C(C(C)C=C(C)C(C(C=CC=C(C)C(NC2=CC(C(=C(C2=O)CC(C)C1)OC)=O)=O)OC)OC(N)=O)O |c:11,t:6,13|

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 40
Rotatable Bond Count: 5
Complexity: 1150
XLogP3: 2
Topological Polar Surface Area: 164

Geldanamycin, (2ξ,4ξ,6ξ,7ξ,8ξ,10ξ,11ξ,12ξ,14ξ)- Pricemore >>

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